
(1-Methylpyrrolidin-3-yl)methanamine: A
Comprehensive Technical Guide to Safety and

Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
(1-Methylpyrrolidin-3-

yl)methanamine

Cat. No.: B088376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazard

information for (1-Methylpyrrolidin-3-yl)methanamine. The information is compiled and

presented to meet the needs of researchers, scientists, and professionals in drug development,

with a focus on clear data presentation, detailed experimental protocols, and visual

representations of key procedures.

Chemical and Physical Properties
(1-Methylpyrrolidin-3-yl)methanamine is a chemical compound with the molecular formula

C6H14N2.[1] The following table summarizes its key chemical and physical properties. It is

important to note that some of these values are predicted and should be used with caution.
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Property Value Source

Molecular Weight 114.19 g/mol PubChem[1]

CAS Number 13005-11-3 PubChem[1]

Boiling Point 134.7°C (Predicted) ChemicalBook

Density 0.917 g/cm³ (Predicted) ChemicalBook

Flash Point 36.3°C LookChem[2]

Molecular Formula C₆H₁₄N₂ PubChem[1]

Hazard Identification and Classification
(1-Methylpyrrolidin-3-yl)methanamine is classified as a hazardous chemical. The following

table outlines its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement Pictogram

Flammable liquids Category 3
H226: Flammable

liquid and vapor
🔥

Skin

corrosion/irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

corrosive

Source: ECHA C&L Inventory[1]

Signal Word: Danger[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H314: Causes severe skin burns and eye damage.[1]
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Precautionary Statements: A comprehensive list of precautionary statements (P-statements) is

provided by the ECHA C&L Inventory and includes measures for prevention, response,

storage, and disposal.[1]

Toxicological Information
Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for (1-Methylpyrrolidin-3-yl)methanamine are not readily available in the

public domain. Safety data sheets for this compound and structurally similar chemicals often

state "No data available" for acute toxicity endpoints.[3] Therefore, this chemical should be

handled with the utmost care, assuming it to be toxic.

The GHS classification of Skin Corrosion/Irritation Category 1B indicates that the substance

causes irreversible damage to the skin. This classification is based on standardized tests, the

methodologies of which are detailed in Section 4.

Experimental Protocols
The following are detailed methodologies for key experiments that would be conducted to

determine the toxicological and hazard profile of a chemical such as (1-Methylpyrrolidin-3-
yl)methanamine, based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause irritation or corrosion

when applied to the skin.

Principle: A single dose of the test substance is applied to the skin of an animal, typically an

albino rabbit. The site is observed for signs of erythema (redness) and edema (swelling) at

specified intervals.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation of the Animal: Approximately 24 hours before the test, the fur on the dorsal area

of the trunk is clipped.
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Application of the Test Substance: An amount of 0.5 mL (for a liquid) of the test substance is

applied to a small area (approximately 6 cm²) of the clipped skin and covered with a gauze

patch and semi-occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema and edema. Observations are recorded at 1, 24, 48, and 72 hours after patch

removal.

Scoring: The severity of the skin reactions is scored based on a standardized grading scale.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause irritation or corrosion to the eyes.

Principle: A single dose of the test substance is applied to one eye of an animal, with the

untreated eye serving as a control. The eyes are examined for lesions of the cornea, iris, and

conjunctiva.

Methodology:

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Application: A 0.1 mL volume of the liquid test substance is instilled into the conjunctival sac

of one eye.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The degree

of corneal opacity, iritis, and conjunctival redness and chemosis are scored.

Reversibility: The reversibility of any observed effects is also assessed over a period of up to

21 days.

Handling and Storage
Handling:
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
The following diagram outlines the recommended first aid procedures in case of exposure to

(1-Methylpyrrolidin-3-yl)methanamine.
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Exposure Type

Immediate Action

Medical Attention

Inhalation Move to fresh air.
Provide artificial respiration if not breathing.

Skin Contact Immediately remove all contaminated clothing.
Rinse skin with plenty of water for at least 15 minutes.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Ingestion

Do NOT induce vomiting.
Rinse mouth.

Seek immediate medical attention.

Seek immediate medical attention.
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Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Eliminate all ignition sources

Wear appropriate PPE

Contain the spill with inert absorbent material
(e.g., sand, earth)

Collect the absorbed material into a suitable container
for disposal

Clean the spill area thoroughly

Dispose of waste in accordance with
local, state, and federal regulations

Spill Cleaned

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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